Cas no 18004-62-1 (2-Quinolinemethanamine hydrochloride)

• Product Name: 2-Quinolinemethanamine hydrochloride
• CAS No: 18004-62-1
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• MDL: MFCD05053645
• CID: 1107968
• PubChem ID: 18507294
• Update Time: 2025-10-29

2-Quinolinemethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinemethanamine hydrochloride
• 2-(AMINOMETHYL)QUINOLINE DIHYDROCHLORIDE
• C-Quinolin-2-yl-methylamine dihydrochloride
• quinolin-2-ylmethanamine,dihydrochloride
• 2-QuinolineMethanaMine, dihydrochloride
• Quinolin-2-ylmethanamine;dihydrochloride
• quinolin-2-ylmethanamine dihydrochloride
• 18004-62-1
• XPAZBFLKFMBGMF-UHFFFAOYSA-N
• (QUINOLIN-2-YLMETHYL)AMINE DIHYDROCHLORIDE
• 2-Quinolinemethanamine dihydrochloride
• 2-quinolinylmethanamine dihydrochloride
• 2-Quinolinemethanamine, hydrochloride (1:2)
• 2-aminomethyl-quinoline dihydrochloride
• SY240439
• DB-409911
• 1-(QUINOLIN-2-YL)METHANAMINE DIHYDROCHLORIDE
• A831518
• Z2106596235
• A934174
• SB34410
• AS-30181
• 2-quinolinylmethylamine dihydrochloride, AldrichCPR
• 2-Aminomethylquinoline dihydrochloride
• CS-0060584
• AKOS024262216
• quinolin-2-ylmethanaminedihydrochloride
• MFCD05053645
• SCHEMBL5211470
• EN300-1166953
• (quinolin-2-yl)methanamine dihydrochloride
• 2-AMINOMETHYLQUINOLINE 2HCL

• MDL： MFCD05053645
• Inchi： 1S/C10H10N2.2ClH/c11-7-9-6-5-8-3-1-2-4-10(8)12-9;;/h1-6H,7,11H2;2*1H
• InChI Key： XPAZBFLKFMBGMF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(CN)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 230.0377538g/mol
• Monoisotopic Mass: 230.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Boiling Point: 355.6 °C at 760 mmHg
• Flash Point: 168.8 °C

Additional information on 2-Quinolinemethanamine hydrochloride

Recent Advances in the Study of 2-Quinolinemethanamine Hydrochloride (CAS: 18004-62-1)

2-Quinolinemethanamine hydrochloride (CAS: 18004-62-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, which belongs to the quinoline family, has been investigated for its role in various biological processes, including its interactions with enzymes and receptors. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of research involving 2-Quinolinemethanamine hydrochloride is its application in the treatment of neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity as a modulator of glutamate receptors, which are implicated in conditions such as Alzheimer's disease and epilepsy. The study utilized in vitro and in vivo models to assess the compound's efficacy and safety profile, revealing significant neuroprotective effects without notable toxicity.

Another recent investigation, highlighted in a 2024 article in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of 2-Quinolinemethanamine hydrochloride. The researchers synthesized a series of derivatives and evaluated their activity against drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial effects, particularly against methicillin-resistant Staphylococcus aureus (MRSA). This finding underscores the compound's potential as a scaffold for developing novel antibiotics.

In addition to its neurological and antimicrobial applications, 2-Quinolinemethanamine hydrochloride has also been studied for its role in cancer therapy. A 2023 study in the European Journal of Medicinal Chemistry reported that the compound and its analogs could inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. The researchers employed molecular docking and kinetic assays to elucidate the mechanism of action, providing valuable insights for future drug design efforts.

Despite these promising findings, challenges remain in the development of 2-Quinolinemethanamine hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further structural optimization and preclinical studies. However, the compound's versatile pharmacological profile and the growing body of research supporting its potential make it a compelling candidate for continued investigation.

In conclusion, recent studies on 2-Quinolinemethanamine hydrochloride (CAS: 18004-62-1) highlight its multifaceted applications in drug discovery, ranging from neurological disorders to infectious diseases and oncology. The compound's unique chemical structure and biological activity position it as a valuable tool for researchers aiming to develop novel therapeutics. Future research should focus on overcoming existing limitations and advancing the compound through the drug development pipeline.